BE“GHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling 2-
Aminoethanesulfonamide hydrochloride

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

2-Aminoethanesulfonamide
Compound Name:
hydrochloride

Cat. No.: B129864

Essential Safety and Handling Guide for 2-
Aminoethanesulfonamide Hydrochloride

This guide provides immediate and essential safety and logistical information for the handling
and disposal of 2-Aminoethanesulfonamide hydrochloride (CAS RN: 89756-60-5). All
personnel should familiarize themselves with this information before working with this
substance to ensure a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

2-Aminoethanesulfonamide hydrochloride is classified as a hazardous substance. It is
crucial to use appropriate personal protective equipment (PPE) to minimize exposure and
ensure personal safety.

Hazard Statements:
e H315: Causes skin irritation.[1]
e H319: Causes serious eye irritation.[1]

» H335: May cause respiratory irritation.[1]
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Signal Word: Warning[1]

A summary of required and recommended PPE is provided in the table below.

Protection Type Required PPE Specifications

) Safety glasses with side- Must comply with EN166 (EU)
Eye/Face Protection )
shields or goggles. or NIOSH (US) standards.

Chemical-resistant gloves ) )
) ] ] Gloves must be inspected prior
Skin Protection (e.g., Solvex, neoprene, viton,
to use.[2]
butyl, buna, natural latex).

Protective clothing (e.g., lab )
To prevent skin contact.
coat).

Required when handling large
Respiratory Protection NIOSH-approved respirator. guantities or in poorly

ventilated areas.

Physical and Chemical Properties

Understanding the physical and chemical properties of a substance is vital for its safe handling
and storage.

Property Value
Molecular Formula C2HsCIN202S
Molecular Weight 160.62 g/mol [3]
Physical State Solid[1]

Purity 98% (HPLC)[1]

Operational Plan: Safe Handling Workflow

A systematic approach to handling 2-Aminoethanesulfonamide hydrochloride is essential to
minimize risks. The following workflow outlines the key steps from preparation to disposal.
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Safe Handling Workflow for 2-Aminoethanesulfonamide Hydrochloride
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Don appropriate PPE (gloves, lab coat, safety glasses).

:

Weigh the required amount in a chemical fume hood.
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Caption: Safe Handling Workflow Diagram.
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First Aid Measures

In the event of exposure, immediate and appropriate first aid is crucial. The following diagram
outlines the necessary steps for different types of exposure.[1]

Click to download full resolution via product page

Caption: First Aid Procedures Diagram.

Disposal Plan

Proper disposal of 2-Aminoethanesulfonamide hydrochloride and its containers is
imperative to prevent environmental contamination and ensure regulatory compliance.

Waste Generation and Collection:

» All solid waste (e.g., contaminated gloves, weigh boats, paper towels) and unused product
should be collected in a clearly labeled hazardous waste container.
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e Solutions containing the compound should also be collected in a designated hazardous
waste container. Do not dispose of them down the drain.[1]

Container Disposal:

o Empty containers should be triple-rinsed with a suitable solvent.

e The rinsate must be collected and disposed of as hazardous waste.[4]

 After thorough rinsing, the container can be disposed of as non-hazardous waste, in
accordance with institutional policies. Do not reuse empty containers.[1]

Regulatory Compliance:

o All waste disposal must adhere to local, state, and federal regulations.[1] Consult your
institution's Environmental Health and Safety (EHS) department for specific guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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